3-Tert-butyl-5-(dimethylamino)phenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-tert-butyl-5-(dimethylamino)phenol
• InChI: InChI=1S/C12H19NO/c1-12(2,3)9-6-10(13(4)5)8-11(14)7-9/h6-8,14H,1-5H3
• InChI Key: JOBFJRWHRKBSMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)O)N(C)C

Description

3-Tert-butyl-5-(dimethylamino)phenol is a phenolic derivative characterized by a tert-butyl group at the 3-position and a dimethylamino group at the 5-position of the aromatic ring. The tert-butyl group is a bulky, electron-donating substituent that enhances steric hindrance and may improve thermal stability or solubility in nonpolar solvents. The dimethylamino group (-N(CH₃)₂) is a strong electron-donor via resonance and induction, which modulates the electronic properties of the phenol ring. This compound is of interest in organic synthesis, polymer chemistry, and materials science, where such substituents can influence reactivity, catalytic activity, and physical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Tert-butyl-5-(dimethylamino)phenol can be achieved through several methods.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. The use of catalysts and controlled reaction conditions ensures efficient production.

Chemical Reactions Analysis

Types of Reactions: 3-Tert-butyl-5-(dimethylamino)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: Electrophilic aromatic substitution reactions can occur, where the hydrogen atoms on the benzene ring are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under acidic or basic conditions.

Major Products Formed:

Oxidation: Formation of quinones.

Reduction: Formation of hydroquinones.

Substitution: Formation of various substituted phenols depending on the reagents used.

Scientific Research Applications

3-Tert-butyl-5-(dimethylamino)phenol has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antioxidant due to the presence of the phenolic group.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized as a stabilizer in the production of polymers and other industrial materials.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-5-(dimethylamino)phenol involves its interaction with various molecular targets. The phenolic group can donate hydrogen atoms, acting as an antioxidant by neutralizing free radicals. The dimethylamino group can participate in hydrogen bonding and other interactions, influencing the compound’s biological activity. The tert-butyl group provides steric hindrance, affecting the compound’s reactivity and stability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-tert-butyl-5-(dimethylamino)phenol with structurally related phenolic derivatives, focusing on substituent effects, acidity, reactivity, and applications.

Substituent Effects on Acidity

The acidity of phenolic compounds is influenced by substituent electronic effects. Electron-withdrawing groups (EWGs) lower pKa (increase acidity), while electron-donating groups (EDGs) raise pKa.

Compound	Substituents	Expected pKa Trend	Key Evidence
Phenol (C₆H₅OH)	None	pKa ~10 (baseline)
4-(Dimethylamino)phenol	-N(CH₃)₂ (para to -OH)	Higher pKa (less acidic)
3-Bromo-5-(dimethylamino)phenol	-Br (meta), -N(CH₃)₂ (para)	Lower pKa (Br is EWG)
3-Tert-butyl-5-(dimethylamino)phenol	-C(CH₃)₃ (meta), -N(CH₃)₂ (para)	Moderate pKa (EDGs dominate)

• The dimethylamino group in 4-(dimethylamino)phenol significantly raises pKa due to resonance donation. In contrast, the bromine in 3-bromo-5-(dimethylamino)phenol counteracts the dimethylamino group’s electron-donating effect, resulting in higher acidity . For 3-tert-butyl-5-(dimethylamino)phenol, the tert-butyl group (inductive EDG) and dimethylamino group (resonance EDG) likely produce a pKa higher than phenol but lower than 4-(dimethylamino)phenol due to reduced resonance donation in the meta position .

Reactivity in Polymer Chemistry

Dimethylamino-substituted phenols are used as catalysts or co-initiators in polymer systems. For example:

• Tris(dimethyl aminomethyl)phenol: A catalyst in polyurethane synthesis, where the dimethylamino group facilitates the gelling reaction .
• Ethyl 4-(dimethylamino)benzoate: Exhibits higher reactivity than 2-(dimethylamino)ethyl methacrylate in resin cements due to favorable electron donation .

3-Tert-butyl-5-(dimethylamino)phenol may exhibit unique reactivity due to steric hindrance from the tert-butyl group, which could slow diffusion-controlled reactions but improve selectivity in catalysis. Its electron-rich aromatic ring may also enhance interactions with electrophilic reagents .

Physical and Chemical Properties

Property	3-Tert-butyl-5-(dimethylamino)phenol	4-(Dimethylamino)phenol	3-Bromo-5-(dimethylamino)phenol
Molecular Weight	~221.3 g/mol	~151.2 g/mol	216.08 g/mol
Solubility	Likely high in organic solvents	Moderate	Lower (polar solvents)
Thermal Stability	High (tert-butyl group)	Moderate	Moderate

• The tert-butyl group enhances hydrophobicity and thermal stability, making the compound suitable for high-temperature applications. The brominated analog’s lower solubility aligns with its polar bromine substituent .